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Compound of Interest

Compound Name:

N6-[(6-

Aminohexyl)carbamoylmethyl]-

ADP

Cat. No.: B14088297 Get Quote

For researchers, scientists, and drug development professionals utilizing N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP, ensuring its proper disposal is a critical component of

laboratory safety and environmental responsibility. This guide provides essential, immediate

safety and logistical information, including operational and disposal plans, to facilitate the safe

handling and disposal of this adenosine 5'-diphosphate analog.

Immediate Safety and Handling Protocols
Prior to disposal, it is imperative to adhere to standard laboratory safety protocols when

handling N6-[(6-Aminohexyl)carbamoylmethyl]-ADP. This includes the use of personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be

conducted in a well-ventilated area, preferably a fume hood, to minimize inhalation exposure.

In case of contact with skin or eyes, flush immediately with copious amounts of water and seek

medical attention.

Step-by-Step Disposal Procedures
The disposal of N6-[(6-Aminohexyl)carbamoylmethyl]-ADP, as with any chemical reagent,

must comply with local, state, and federal regulations. The following steps provide a general
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guideline; however, always consult your institution's specific protocols and the Safety Data

Sheet (SDS) provided by the manufacturer.

Consult the Safety Data Sheet (SDS): The SDS is the primary source of information for the

safe handling and disposal of any chemical. It will provide specific details on physical and

chemical properties, hazards, and appropriate disposal methods. An SDS for N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP is available from suppliers such as Cayman

Chemical.

Chemical Inactivation (if necessary): Depending on the nature of the waste and institutional

guidelines, chemical inactivation may be required. However, for small quantities of N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP typically used in research, direct disposal as chemical

waste is the more common and recommended practice.

Segregation of Waste: Do not mix N6-[(6-Aminohexyl)carbamoylmethyl]-ADP waste with

other waste streams. It should be collected in a designated, properly labeled, and sealed

waste container. The label should clearly identify the contents as "N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP waste" and include any relevant hazard symbols as

indicated in the SDS.

Engage a Licensed Waste Disposal Contractor: The disposal of chemical waste must be

handled by a licensed and certified hazardous waste disposal company. Your institution's

Environmental Health and Safety (EHS) department will have established procedures and

approved contractors for this purpose.

Documentation: Maintain a detailed record of the disposed chemical, including its name,

quantity, and the date of disposal. This documentation is crucial for regulatory compliance

and laboratory safety audits.

Quantitative Data Summary
For ease of reference, the following table summarizes key quantitative data for N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP.
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Property Value Reference

Molecular Formula C₁₈H₃₁N₇O₁₁P₂ [1]

Molecular Weight 583.4 g/mol [1]

CAS Number 100826-95-7 [1][2]

Logical Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of N6-[(6-
Aminohexyl)carbamoylmethyl]-ADP.
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Start: Have N6-[(6-Aminohexyl)carbamoylmethyl]-ADP waste

Consult Safety Data Sheet (SDS)

Characterize Waste
(Solid, Liquid, Contaminated materials)

Segregate Waste into a Labeled,
Sealed Container

Contact Environmental Health & Safety (EHS)

Arrange for Pickup by a
Licensed Waste Disposal Contractor

Complete Disposal Documentation

End: Proper Disposal Complete

Click to download full resolution via product page

Disposal Workflow for N6-[(6-Aminohexyl)carbamoylmethyl]-ADP

This content is intended for informational purposes only and does not substitute for

professional safety advice or institutional protocols. Always consult the official Safety Data
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Sheet and your organization's EHS guidelines before handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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